Cas no 56578-38-2 ((E)-3-(3-Fluorophenyl)acrylaldehyde)

• Product Name: (E)-3-(3-Fluorophenyl)acrylaldehyde
• CAS No: 56578-38-2
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD08460294
• CID: 56982
• PubChem ID: 23263429
• Update Time: 2025-04-18

(E)-3-(3-Fluorophenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-Fluorophenyl)acrylaldehyde
• (E)-3-(3-Fluorophenyl)-2-propenal
• 3-(3-fluorophenyl)prop-2-enal
• 3-Fluorocinnamaldehyde
• (e)-3-(3-fluoro-phenyl)-propenal
• 2-Propenal, 3-(3-fluorophenyl)-, (2E)-
• FD10704
• AMY3535
• MFCD08460294
• DWPBUTPTXDAJJX-DUXPYHPUSA-N
• SCHEMBL1431578
• (2E)-3-(3-fluorophenyl)-2-propenal
• J-501890
• CS-0248009
• EN300-385280
• (E)-3-(3-fluorophenyl)prop-2-enal
• SCHEMBL1431522
• Z1198179803
• 3-(3-fluorophenyl)acrylaldehyde
• AKOS006290469
• 42291-83-8
• A869897
• (2E)-3-(3-FLUOROPHENYL)PROP-2-ENAL
• 56578-38-2

• MDL： MFCD08460294
• Inchi： 1S/C9H7FO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-7H/b4-2+
• InChI Key： DWPBUTPTXDAJJX-DUXPYHPUSA-N
• SMILES： FC1=CC=CC(/C=C/C=O)=C1

Computed Properties

• Exact Mass: 150.04800
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 246 ºC
• Flash Point: 91 ºC
• Refractive Index: 1.555
• PSA: 17.07000
• LogP: 2.03780